Cas no 109791-18-6 (Des O-isopropyl Bisoprolol)
Des O-isopropyl Bisoprolol structure
Product Name:Des O-isopropyl Bisoprolol
CAS No:109791-18-6
MF:C15H25NO4
MW:283.363304853439
CID:1069997
PubChem ID:53644335
Update Time:2025-04-20
Des O-isopropyl Bisoprolol Chemical and Physical Properties
Names and Identifiers
-
- (2RS)-1-[4-((2-Hydroxy-ethoxy)methyl)phenoxy]-3-(isopropylamino)-2-propanol
- (2RS)-1-[4-((2-Hydroxyethoxy)methyl)phenoxy]-3-(isopropylamino)-2-propanol
- 1-[(1-Methylethyl)amino]-3-[4-[(2-hydroxyethoxy)methyl]phenoxy]-2-propanol
- 1-[4-(2-hydroxyethoxymethyl)phenoxy]-3-(propan-2-ylamino)propan-2-ol
- DB-321952
- 109791-18-6
- Bisoprolol metabolite M4
- Des O-isopropyl Bisoprolol
-
- Inchi: 1S/C15H25NO4/c1-12(2)16-9-14(18)11-20-15-5-3-13(4-6-15)10-19-8-7-17/h3-6,12,14,16-18H,7-11H2,1-2H3
- InChI Key: AIGGWEPYIOOYLI-UHFFFAOYSA-N
- SMILES: O(C1C=CC(COCCO)=CC=1)CC(CNC(C)C)O
Computed Properties
- Exact Mass: 283.17835828g/mol
- Monoisotopic Mass: 283.17835828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 10
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 71Ų
Experimental Properties
- Density: 1.105±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (26 g/l) (25 º C),
Des O-isopropyl Bisoprolol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D293235-10mg |
Des O-isopropyl Bisoprolol |
109791-18-6 | 10mg |
$ 155.00 | 2023-09-08 | ||
| TRC | D293235-50mg |
Des O-isopropyl Bisoprolol |
109791-18-6 | 50mg |
$ 621.00 | 2023-09-08 | ||
| TRC | D293235-100mg |
Des O-isopropyl Bisoprolol |
109791-18-6 | 100mg |
$ 1196.00 | 2023-09-08 |
Des O-isopropyl Bisoprolol Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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